Cas no 1508863-75-9 (1-Methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 1-Methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 1508863-75-9
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5699730
• PubChem ID: 82600868
• Update Time: 2025-05-19

1-Methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1508863-75-9
• 1-Methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid
• 1-Methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylicacid
• EN300-1692585
• 1H-Benzotriazole-7-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-

• Inchi： 1S/C8H11N3O2/c1-11-7-5(8(12)13)3-2-4-6(7)9-10-11/h5H,2-4H2,1H3,(H,12,13)
• InChI Key： IXZRPTUYDQAXBH-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC1)N=NN2C)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 414.2±47.0 °C(Predicted)
• pka: 3.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-Methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid

Introduction to 1-Methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 1508863-75-9)

1-Methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1508863-75-9, belongs to the benzotriazole class of heterocyclic molecules. Its molecular structure incorporates a tetrahydropyrimidine ring system appended with a carboxylic acid functional group, making it a versatile intermediate in the synthesis of more complex pharmacophores. The presence of the methyl substituent at the 1-position and the carboxylic acid at the 7-position further enhances its reactivity and potential utility in medicinal chemistry applications.

The benzotriazole scaffold is well-documented for its role in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. Specifically, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid has been explored as a building block in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating enzyme activity and serving as a precursor for more sophisticated drug candidates. The carboxylic acid moiety allows for further derivatization via esterification or amidation reactions, expanding its synthetic utility.

In the realm of drug discovery, the compound’s structural features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. For instance, modifications at the 4-position or 5-position of the benzotriazole ring can be strategically introduced to fine-tune pharmacokinetic properties such as solubility and metabolic stability. The tetrahydropyrimidine core provides a rigid yet flexible framework that can be optimized for better interaction with biological targets. This has led to its incorporation in several high-throughput screening campaigns aimed at identifying novel bioactive compounds.

One notable application of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer. By leveraging the compound’s scaffold, researchers have designed derivatives that exhibit potent inhibitory effects on specific kinase isoforms. These derivatives have shown promise in preclinical studies and are being further investigated for their therapeutic potential.

The compound’s utility extends beyond kinase inhibition; it has also been explored in the development of antimicrobial agents. The benzotriazole moiety is known to disrupt bacterial cell wall synthesis and interfere with DNA replication mechanisms. Researchers have synthesized analogs of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid that exhibit broad-spectrum antimicrobial activity against resistant strains of bacteria. This underscores the importance of this scaffold in addressing emerging infectious diseases.

From a synthetic chemistry perspective, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid serves as a valuable intermediate in multi-step syntheses. Its modular structure allows chemists to introduce various functional groups while maintaining overall molecular integrity. This flexibility has enabled the rapid assembly of complex molecules with tailored properties for drug discovery applications.

Recent advances in computational chemistry have further enhanced the utility of 1508863-75-9 derivatives. Molecular modeling studies have identified key interactions between these compounds and their biological targets at an atomic level. These insights have guided rational drug design efforts aimed at improving potency and reducing off-target effects.

The safety profile of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-7-carboxylic acid has been evaluated through preliminary toxicological studies conducted on cell cultures and animal models. These studies indicate that the compound exhibits moderate solubility in aqueous media but minimal acute toxicity at tested doses. However，further investigations are warranted to fully assess its long-term safety and environmental impact before large-scale applications.

The growing interest in 1508863-75-9 underscores its significance as a pharmacophore in modern drug discovery programs。 Its structural features offer unique opportunities for designing molecules with improved pharmacological profiles compared to existing therapeutic agents。 As research continues，this compound is expected to play an increasingly important role in developing next-generation pharmaceuticals targeting various diseases.